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Compound of Interest

Compound Name: 2,3,4-Trifluorobenzylamine

Cat. No.: B1303331

Disclaimer: Specific safety and disposal information for 2,3,4-Trifluorobenzylamine is not
readily available. The following guidance is based on the safety data sheet for the closely
related isomer, 2,4,6-Trifluorobenzylamine (CAS No. 214759-21-4). Isomers can have different
properties, and therefore, this information should be used as a precautionary guideline. Always
consult with your institution's environmental health and safety (EHS) department for specific
disposal instructions.

Proper disposal of 2,3,4-Trifluorobenzylamine is critical to ensure the safety of laboratory
personnel and to prevent environmental contamination. This compound is expected to be
corrosive and hazardous.

Immediate Safety and Handling Precautions

Before handling 2,3,4-Trifluorobenzylamine, it is imperative to be familiar with its potential
hazards. Based on data for the 2,4,6- isomer, this chemical should be treated as a hazardous
substance that can cause severe skin burns and eye damage.[1][2]

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber) and wear a lab coat or
other protective clothing to prevent skin contact.
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o Respiratory Protection: Handle the compound in a well-ventilated area, preferably within a
chemical fume hood.

Step-by-Step Disposal Protocol
o Waste Identification and Segregation:

o Designate a specific, clearly labeled waste container for 2,3,4-Trifluorobenzylamine and
any materials contaminated with it (e.g., pipette tips, gloves, absorbent pads).

o The container must be compatible with corrosive materials.

o Do not mix this waste with other chemical waste streams unless explicitly permitted by
your institution's EHS guidelines.

o Waste Collection:

o Carefully transfer the waste chemical into the designated container, avoiding splashes or
spills.

o For small spills, use an inert absorbent material to soak up the liquid. The contaminated
absorbent material must then be placed in the designated waste container.

o Ensure the waste container is kept securely closed when not in use.
o Storage of Chemical Waste:

o Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.

o The storage area should be cool and dry.
 Final Disposal:

o The disposal of 2,3,4-Trifluorobenzylamine must be conducted through an approved
hazardous waste disposal facility.[1]
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o Contact your institution's EHS department to arrange for the collection and disposal of the
chemical waste.

o Provide the EHS department with a complete and accurate description of the waste.

Hazard and Disposal Data Summary

The following table summarizes key hazard and transportation information for the related
compound, 2,4,6-Trifluorobenzylamine, which should be considered as indicative for 2,3,4-
Trifluorobenzylamine in the absence of specific data.

Parameter Value Source
Hazard Class 8 (Corrosive) [1][3]
UN Number UN2735 [1][3]
Packing Group 1] [11[3]

H314: Causes severe skin
GHS Hazard Statement [2]
burns and eye damage

Dispose of contents/container
Disposal Recommendation to an approved waste disposal [1]

plant

Experimental Workflow for Disposal
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Caption: Disposal workflow for 2,3,4-Trifluorobenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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